Cas no 2007910-53-2 (1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate)

• Product Name: 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate
• CAS No: 2007910-53-2
• MF: C₁₈H₃₄N₄O₆
• MW: 402.485764980316
• MDL: MFCD30471651
• CID: 4633458
• PubChem ID: 127263575
• Update Time: 2025-09-26

1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate Chemical and Physical Properties

Names and Identifiers

• bis(1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one); oxalic acid
• bis(1-[4-(Aminomethyl)piperidin-1-yl]ethan-1-one) oxalate
• Ethanone, 1-[4-(aminomethyl)-1-piperidinyl]-, ethanedioate (2:1)
• 1-[4-(aminomethyl)piperidin-1-yl]ethanone;oxalic acid
• SB11399
• P16180
• Bis(1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one) oxalic acid
• 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate
• AKOS030628654
• AS-53192
• 2007910-53-2
• SY233749
• MFCD30471651
• CS-0049773
• 1-[4-(Aminomethyl)-1-piperidyl]ethanone Hemioxalate
• bis(1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one);oxalicacid

• MDL： MFCD30471651
• Inchi： 1S/2C8H16N2O.C2H2O4/c2*1-7(11)10-4-2-8(6-9)3-5-10;3-1(4)2(5)6/h2*8H,2-6,9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： FGNNJFSOSNSHRD-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CN)CC1.O=C(C)N1CCC(CN)CC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 402.24783482g/mol
• Monoisotopic Mass: 402.24783482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167

Additional information on 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate

Professional Introduction to Compound with CAS No. 2007910-53-2 and Product Name: 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate

The compound in question, identified by the CAS No. 2007910-53-2, is a specialized chemical entity with a distinctive molecular structure and functional properties. Its product name, 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate, provides a detailed insight into its chemical composition, highlighting its piperidine backbone and the presence of an amine-methyl group, which are critical for its biological activity and potential applications in pharmaceutical research.

This compound belongs to a class of molecules that have garnered significant attention in the field of medicinal chemistry due to its unique structural features. The piperidine ring is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In this particular compound, the 4-(aminomethyl)piperidin-1-yl moiety introduces a reactive amine group, which can participate in various chemical transformations and interactions with biological targets.

The hemioxalate component of the compound suggests the presence of oxalate anions, which are often used as counterions in pharmaceutical formulations to improve solubility and stability. This aspect of the molecule may be particularly relevant in drug development, where optimizing solubility is crucial for achieving desired pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of this compound more effectively. Studies have shown that molecules with similar structural motifs can exhibit promising properties as scaffolds for drug discovery. The aminomethyl group in this compound, for instance, can serve as a site for further functionalization, allowing chemists to design derivatives with enhanced biological activity.

In the context of current research, there is growing interest in developing novel therapeutic agents that target specific biological pathways. The 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate compound has shown potential in preliminary studies as a lead molecule for further development. Its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for designing small-molecule inhibitors or agonists.

One of the key areas where this compound has shown promise is in the field of enzyme inhibition. Enzymes are critical targets for many therapeutic interventions, and modulating their activity can lead to significant therapeutic benefits. The piperidine-based scaffold of this molecule allows it to mimic natural substrates or inhibitors, potentially leading to high-affinity binding to enzyme active sites. This property has been exploited in various drug discovery campaigns aimed at developing treatments for metabolic disorders and inflammatory diseases.

Another exciting aspect of this compound is its potential application in polymer chemistry. The presence of both amine and carbonyl groups provides opportunities for polymerization reactions, leading to the synthesis of novel polymers with tailored properties. These polymers could find applications in drug delivery systems, where controlled release profiles are essential for optimizing therapeutic efficacy.

The synthesis of 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These methodologies not only improve the scalability of production but also allow for the introduction of additional functional groups that can enhance biological activity.

Evaluation of the compound's pharmacological properties has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various biological targets, suggesting multiple potential therapeutic applications. For instance, preliminary data indicate that this compound may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses.

In vivo studies have further supported these findings by demonstrating favorable pharmacokinetic profiles and minimal toxicity at tested doses. These results are encouraging for the continued development of this compound as a lead candidate for drug discovery programs targeting neurological disorders and cancer.

The role of computational tools in understanding the behavior of complex molecules cannot be overstated. Advanced software packages enable researchers to predict molecular properties such as solubility, bioavailability, and metabolic stability with high accuracy. These predictions guide experimental design and help streamline the development process by identifying promising candidates early on.

Future research directions may focus on exploring derivatives of 1-[4-(aminomethyl)piperidin-1-yl]ethan-1-one hemioxalate that exhibit enhanced potency or selectivity towards specific biological targets. Additionally, investigating its potential role in combination therapies could open up new avenues for treating complex diseases.

The growing interest in green chemistry principles also suggests that future synthetic routes will emphasize sustainability and environmental responsibility. Optimizing reaction conditions to minimize waste and energy consumption will be crucial for ensuring that pharmaceutical development remains viable long-term.